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Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089 Get Quote

In-Depth Technical Guide to Aluminum
Perchlorate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of aluminum perchlorate, including

its chemical properties, synthesis protocols, and relevant applications. The information is

intended for use by professionals in research and development.

Core Chemical Data
Aluminum perchlorate is an inorganic compound that exists in both anhydrous and hydrated

forms. The nonahydrate is the most common form. It is a powerful oxidizing agent and should

be handled with care.
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Property
Aluminum Perchlorate
(Anhydrous)

Aluminum Perchlorate
Nonahydrate

CAS Number 14452-39-2 81029-06-3

Molecular Formula Al(ClO₄)₃ Al(ClO₄)₃·9H₂O

Molar Mass 325.33 g/mol 487.46 g/mol

Appearance White solid White crystalline solid

Density 2.30 g/cm³ 1.86 g/cm³

Melting Point Decomposes at 160 °C 82 °C (decomposes)

Solubility in water Soluble
180.4 g/100 mL (0 °C), 209.6

g/100 mL (25 °C)

Other Solubilities

Soluble in ethanol, insoluble in

chloroform and

dichloromethane

Soluble in various organic

solvents

Experimental Protocols
Synthesis of Aluminum Perchlorate Nonahydrate
[Al(ClO₄)₃·9H₂O]
This protocol describes the synthesis of aluminum perchlorate nonahydrate from aluminum

hydroxide and perchloric acid.[1]

Materials:

Aluminum hydroxide [Al(OH)₃]

Perchloric acid (HClO₄), 10-35% solution by mass

Deionized water

pH meter or pH indicator strips

Reaction vessel (glass beaker or flask)
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Stirring apparatus

Filtration apparatus (e.g., Büchner funnel and flask)

Evaporation dish

Crystallization dish

Procedure:

Preparation of Perchloric Acid Solution: If starting with a concentrated perchloric acid

solution, dilute it with deionized water to the desired concentration (e.g., 20-25% by mass).

Reaction: Slowly add the washed aluminum hydroxide to the perchloric acid solution in

batches while stirring continuously.[2]

Temperature and pH Control: Monitor the reaction temperature and maintain it below 70°C.

Continue adding aluminum hydroxide until the pH of the solution reaches 3-5.[2]

Digestion: Allow the reaction mixture to stand overnight to ensure complete reaction.[2]

Filtration: Filter the solution to remove any unreacted aluminum hydroxide or other solid

impurities.[2]

Evaporation and Crystallization: Transfer the filtrate to an evaporation dish and gently heat to

concentrate the solution. Once concentrated, cool the solution to induce crystallization.[2]

Isolation of Crystals: Collect the aluminum perchlorate nonahydrate crystals by filtration.[2]

Synthesis of Anhydrous Aluminum Perchlorate
[Al(ClO₄)₃]
The synthesis of anhydrous aluminum perchlorate is a more complex process that requires

handling of hazardous reagents.[1]

Materials:

Aluminum chloride (AlCl₃)
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Dichlorine hexoxide (Cl₂O₆)

Reaction vessel suitable for low-temperature reactions

Vacuum apparatus

Procedure:

Reaction: React aluminum chloride with dichlorine hexoxide at a temperature of -20°C. The

reaction produces ClO₂Al(ClO₄)₄, chlorine dioxide (ClO₂), and chlorine (Cl₂).[1]

Isolation of Intermediate: Isolate the resulting ClO₂Al(ClO₄)₄.

Thermal Decomposition: Heat the isolated intermediate to 90°C under vacuum. This will

decompose the intermediate to yield anhydrous aluminum perchlorate.[1]

Visualized Workflows and Pathways
Synthesis Workflow for Aluminum Perchlorate
Nonahydrate
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Reactants
Process Steps

Products

Aluminum Hydroxide
Al(OH)₃

Reaction
(<70°C, pH 3-5)

Perchloric Acid
HClO₄ (aq)

Digestion
(Overnight) Filtration

Evaporation
Filtrate

Filtrate/Waste

Solid Impurities

Cooling & Crystallization Final Filtration

Aluminum Perchlorate
Nonahydrate Crystals

Mother Liquor

Environmental Sample
(Water, Soil)

Sample Preparation
(e.g., Extraction, Filtration)

Analytical Technique

Ion Chromatography-Mass Spectrometry
(IC-MS)

Preferred Method

Liquid Chromatography-Mass Spectrometry
(LC-MS/MS)

Alternative Method

Data Acquisition & Processing

Quantification of Perchlorate
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Exposure

Cellular Effects

Affected Signaling Pathways Outcome

Aluminum Ion (Al³⁺)
(from Aluminum Perchlorate exposure)

Increased Oxidative Stress Mitochondrial Dysfunction Amyloid-β Aggregation Disruption of Ca²⁺ Homeostasis

Modulation of
PI3K/Akt/mTOR Pathway

Downregulation of
Nrf2-ARE Pathway

Neuronal Apoptosis Neuroinflammation

Synaptic Dysfunction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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